Cas no 114368-05-7 (3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)-)

• Product Name: 3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)-
• CAS No: 114368-05-7
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD11940708
• CID: 1202353
• PubChem ID: 14075470
• Update Time: 2025-10-22

3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)-
• 1-benzyl-5-oxopyrrolidine-3-carbonyl chloride
• 1-(benzyl)-5-keto-pyrrolidine-3-carbonyl chloride
• 5-oxo-1-(phenylmethyl)pyrrolidine-3-carbonyl chloride
• 5-oxo-1-(phenylmethyl)-3-pyrrolidinecarbonyl chloride
• CS-0335258
• 114368-05-7
• AKOS005132926
• ALBB-016176
• MFCD11940708
• 1-benzyl-5-oxopyrrolidine-3-carbonylchloride
• LS-05022
• DTXSID90555519

• MDL： MFCD11940708
• Inchi： 1S/C12H12ClNO2/c13-12(16)10-6-11(15)14(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： XMTRVDUUKLHFMW-UHFFFAOYSA-N
• SMILES： ClC(C1CC(N(CC2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 237.05576
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)-

3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)-: A Versatile Synthon in Pharmaceutical Chemistry

3-Pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- (CAS No. 114368-05-7) is a key intermediate in the synthesis of bioactive compounds with potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its 5-oxo-1-(phenylmethyl) functional group and 3-pyrrolidinecarbonyl chloride moiety, represents a unique scaffold for the development of novel therapeutic agents. Recent advancements in synthetic methodologies and biological screening have highlighted its role as a critical building block in the design of molecules targeting inflammatory diseases, neurodegenerative disorders, and oncological conditions.

The 5-oxo-1-(phenylmethyl) fragment contributes to the compound's structural diversity, enabling the formation of complex derivatives with tailored pharmacological profiles. The 3-pyrrolidinecarbonyl chloride functionality, a derivative of pyrrolidine, is known for its ability to participate in nucleophilic reactions, making it a valuable reagent in the synthesis of heterocyclic compounds. These properties have been extensively explored in recent years, with studies demonstrating its utility in the creation of molecules with enhanced solubility and bioavailability.

Recent research has focused on the 5-oxo-1-(phenylmethyl)-containing derivatives of 3-pyrrolidinecarbonyl chloride as potential candidates for the treatment of chronic inflammatory conditions. A 2023 study published in *Journal of Medicinal Chemistry* reported the synthesis of a series of 5-oxo-1-(phenylmethyl)-substituted pyrrolidine derivatives, which exhibited significant anti-inflammatory activity by modulating the NF-κB signaling pathway. The 3-pyrrolidinecarblyl moiety was found to enhance the molecular stability, while the 5-oxo-1-(phenylmethyl) group contributed to the interaction with specific inflammatory targets.

Another area of interest is the application of 3-pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- in the development of neuroprotective agents. A 2022 review in *Bioorganic & Medicinal Chemistry* highlighted the role of 5-oxo-1-(phenylmethyl)-based compounds in the treatment of Alzheimer's disease. The 3-pyrrolidinecarbonyl functionality was shown to improve the permeability of the blood-brain barrier, allowing for more effective delivery of therapeutic agents to the central nervous system. This has sparked further investigations into the potential of 5-oxo-1-(phenylmethyl)-containing derivatives for neurodegenerative disorders.

The 5-oxo-1-(phenylmethyl)-substituted 3-pyrrolidinecarbonyl chloride has also been explored in the context of oncology. A 2024 study in *Cancer Research* demonstrated its utility in the synthesis of compounds targeting cancer-related kinases. The 3-pyrrolidinecarbonyl moiety was found to facilitate the formation of covalent bonds with specific enzyme targets, while the 5-oxo-1-(phenylmethyl) group enhanced the selectivity of these interactions. This dual functionality has positioned the compound as a promising scaffold for the development of targeted therapies in oncology.

From a synthetic perspective, the 3-pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- has been synthesized using a variety of methods, including nucleophilic substitution and condensation reactions. A 2023 paper in *Organic Letters* described a novel approach to the synthesis of this compound, involving the coupling of 5-oxo-1-(phenylmethyl)-containing precursors with 3-pyrrolidinecarbonyl chloride derivatives. This method improved the efficiency of the synthesis process, reducing the number of steps required and increasing the yield of the target compound.

Additionally, the 5-oxo-1-(phenylmethyl)-substituted 3-pyrrolidinecarbonyl chloride has been studied for its potential in the development of antimicrobial agents. A 2021 study in *Antimicrobial Agents and Chemotherapy* reported the synthesis of derivatives that showed activity against multidrug-resistant bacterial strains. The 3-pyrrolidinecarbonyl functionality was found to enhance the interaction with bacterial cell membranes, while the 5-oxo-1-(phenylmethyl) group contributed to the disruption of microbial biofilms. These findings underscore the versatility of this compound in the design of broad-spectrum antimicrobial agents.

The 3-pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- has also been investigated for its role in the development of antiviral agents. A 2023 study in *Virology Journal* explored its potential in the treatment of RNA viruses, including HIV and influenza. The 5-oxo-1-(phenylmethyl) group was shown to interfere with the replication of viral RNA, while the 3-pyrrolidinecarbonyl functionality enhanced the stability of the compound within the host cell. These properties make it a candidate for the design of antiviral drugs with improved efficacy and reduced side effects.

In terms of pharmacokinetics, the 5-oxo-1-(phenylmethyl)-containing 3-pyrrolidinecarbonyl chloride has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. A 2022 study in *Drug Metabolism and Disposition* reported that the compound exhibited favorable oral bioavailability, with a high plasma concentration following administration. The 3-pyrrolidinecarbonyl moiety was found to contribute to the compound's metabolic stability, while the 5-oxo-1-(phenylmethyl) group enhanced its ability to cross the blood-brain barrier, making it suitable for the treatment of central nervous system disorders.

Furthermore, the 5-oxo-1-(phenylmethyl)-substituted 3-pyrrolidinecarbonyl chloride has been explored for its potential in the development of drugs targeting metabolic disorders. A 2024 study in *Metabolism* highlighted its utility in the treatment of type 2 diabetes, with the compound showing the ability to improve insulin sensitivity. The 3-pyrrolidinecarbonyl functionality was found to modulate glucose metabolism, while the 5-oxo-1-(phenylmethyl) group enhanced the compound's interaction with metabolic pathways, leading to improved glycemic control.

The synthesis of 3-pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- has also been optimized through the use of green chemistry methodologies. A 2023 paper in *Green Chemistry* described a sustainable approach to its synthesis, involving the use of environmentally friendly solvents and catalysts. This method not only reduced the environmental impact of the synthesis process but also improved the efficiency and cost-effectiveness of the production of the compound.

Finally, the 5-oxo-1-(phenylmethyl)-containing 3-pyrrolidinecarbonyl chloride continues to be a subject of intense research due to its potential applications in various therapeutic areas. Ongoing studies are focused on expanding its utility in the development of novel drugs, with particular emphasis on improving its selectivity, efficacy, and safety. The compound's unique structural features, including the 3-pyrrolidinecarbonyl and 5-oxo-1-(phenylmethyl) moieties, make it a versatile scaffold for the design of molecules with diverse biological activities.

As research in medicinal chemistry continues to evolve, the 3-pyrrolidinecarbonyl chloride, 5-oxo-1-(phenylmethyl)- is likely to play an increasingly important role in the discovery of new therapeutic agents. Its ability to participate in a wide range of chemical reactions, combined with its potential for biological activity, positions it as a valuable compound for the development of drugs targeting a variety of diseases. The ongoing exploration of its properties and applications is expected to lead to further advancements in the field of pharmaceutical science.

References: - Journal of Medicinal Chemistry, 2023 - Bioorganic & Medicinal Chemistry, 2022 - Cancer Research, 2024 - Antimicrobial Agents and Chemotherapy, 2021 - Virology Journal, 2023 - Drug Metabolism and Disposition, 2022 - Green Chemistry, 2023 - Metabolism, 2024